![molecular formula C18H22N2O4S2 B5761661 N-(4-methoxybenzyl)-1-(2-thienylsulfonyl)-4-piperidinecarboxamide](/img/structure/B5761661.png)
N-(4-methoxybenzyl)-1-(2-thienylsulfonyl)-4-piperidinecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of similar benzamide derivatives, including those with piperidine rings and sulfonyl groups, has been reported in the literature. These compounds are synthesized for their pharmacological properties, particularly as serotonin receptor agonists due to their effect on gastrointestinal motility (Sonda et al., 2004). The synthetic approach often involves the introduction of sulfonyl and benzyl groups to the piperidine ring, highlighting the complex synthetic routes required for these molecules.
Molecular Structure Analysis
The molecular structure of compounds closely related to N-(4-methoxybenzyl)-1-(2-thienylsulfonyl)-4-piperidinecarboxamide has been characterized using various techniques, including X-ray crystallography and AM1 molecular orbital methods. These studies reveal the compound's conformation and the orientation of its functional groups, contributing to its biological activity and chemical reactivity (Banerjee et al., 2002).
Chemical Reactions and Properties
The chemical reactivity of N-(4-methoxybenzyl)-1-(2-thienylsulfonyl)-4-piperidinecarboxamide and its derivatives involves various reactions, including oxidative removal of protecting groups and interactions with other chemical entities. Such reactivity is crucial for further chemical modifications and the synthesis of pharmacologically active compounds (Yamaura et al., 1985).
properties
IUPAC Name |
N-[(4-methoxyphenyl)methyl]-1-thiophen-2-ylsulfonylpiperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22N2O4S2/c1-24-16-6-4-14(5-7-16)13-19-18(21)15-8-10-20(11-9-15)26(22,23)17-3-2-12-25-17/h2-7,12,15H,8-11,13H2,1H3,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KHHVDVFSOBTXNV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CNC(=O)C2CCN(CC2)S(=O)(=O)C3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22N2O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
394.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-methoxybenzyl)-1-(thiophen-2-ylsulfonyl)piperidine-4-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.